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Compound of Interest

Compound Name:
Diacylglycerol acyltransferase

inhibitor-1

Cat. No.: B11938759 Get Quote

For researchers and scientists engaged in drug development, the proper disposal of chemical

reagents is a critical component of laboratory safety and environmental responsibility. This

document provides a comprehensive, step-by-step guide for the safe handling and disposal of

Diacylglycerol acyltransferase-1 (DGAT1) inhibitors, ensuring the well-being of laboratory

personnel and the protection of our ecosystem.

Diacylglycerol acyltransferase-1 (DGAT1) inhibitors are a class of small molecules under

investigation for their therapeutic potential in metabolic diseases. As with all laboratory

chemicals, it is imperative to manage the waste generated from their use in a manner that

mitigates potential hazards.

Hazard Profile and Safety Considerations
DGAT1 inhibitors, like many small molecule compounds used in research, may present a range

of health and environmental hazards. A review of available safety data indicates that some

DGAT1 inhibitors are classified as harmful if swallowed (Acute toxicity, Oral, Category 4) and

are very toxic to aquatic life with long-lasting effects[1]. Therefore, uncontrolled release into the

environment must be strictly avoided.

When handling DGAT1 inhibitors, either in powdered form or in solution, appropriate personal

protective equipment (PPE) should always be worn. This includes, but is not limited to, safety
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goggles, lab coats, and chemical-resistant gloves. All handling of powdered compounds should

be performed in a well-ventilated area or a chemical fume hood to prevent inhalation.

Quantitative Data Summary
The following table summarizes key data for several common DGAT1 inhibitors, compiled from

publicly available information. This data is intended to provide a general overview and may vary

between specific batches and suppliers. Always refer to the specific product information and

Safety Data Sheet (SDS) provided by the manufacturer.

Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Solubility
Storage
Conditions

T-863 701232-20-4
C22H26N4O

3
394.47

DMSO: ≥50

mg/mL

Dessicate at

-20°C[2]

A-922500 959122-11-3
C26H24N2O

4
428.48

DMSO: 50

mg/mL
-20°C[3][4]

PF-04620110
1109276-89-

2

C21H24N4O

4
396.4

DMSO: 1

mg/mL

Store at

+4°C[5][6]

LCQ-908

(Pradigastat)
956136-95-1

C25H24F3N3

O2
455.47

Soluble in

DMSO

Store at

-20°C[7]

AZD7687
1166827-44-

6

C21H25N3O

3
367.44 Not specified

Store at

-20°C[8]

DGAT-1

inhibitor 2
942999-61-3

C24H28N4O

3
420.50

Soluble in

DMSO

Store at

-20°C

(powder) or

-80°C (in

solvent)[1]

Experimental Protocols: Disposal Procedures
The following protocols provide detailed, step-by-step guidance for the proper disposal of

DGAT1 inhibitors in various forms.
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1. Disposal of Unused Pure (Neat) Compound:

Step 1: Identification and Labeling: Ensure the container with the unused DGAT1 inhibitor is

clearly labeled with the chemical name and any known hazard symbols.

Step 2: Packaging: Place the original, securely sealed container into a larger, compatible,

and labeled waste container.

Step 3: Waste Collection: Transfer the packaged waste to a designated chemical waste

storage area within the laboratory.

Step 4: Professional Disposal: Arrange for the collection of the chemical waste by a licensed

hazardous waste disposal company. Inform them of the nature of the compound, referencing

the SDS if available.

2. Disposal of DGAT1 Inhibitor Solutions (e.g., in DMSO):

Step 1: Segregation: Collect all waste solutions containing DGAT1 inhibitors in a dedicated,

sealed, and clearly labeled waste container. Do not mix with other chemical waste streams

unless compatibility is confirmed.

Step 2: Labeling: The waste container must be labeled with "Hazardous Waste," the name of

the DGAT1 inhibitor, the solvent (e.g., DMSO), and the approximate concentration.

Step 3: Storage: Store the waste container in a designated, well-ventilated, and secondary

containment area to prevent spills.

Step 4: Professional Disposal: The waste solution must be disposed of through a certified

hazardous waste disposal service.

3. Disposal of Contaminated Labware and Materials:

Step 1: Decontamination (where feasible): For glassware, rinse with a suitable solvent (e.g.,

ethanol or acetone) to remove residual DGAT1 inhibitor. Collect this rinse solvent as

hazardous waste.
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Step 2: Segregation of Solid Waste: All solid materials that have come into contact with

DGAT1 inhibitors (e.g., pipette tips, gloves, weigh boats, paper towels) should be collected in

a dedicated, labeled hazardous waste bag or container.

Step 3: Packaging: Once the container is full, seal it securely.

Step 4: Professional Disposal: Dispose of the sealed container as solid chemical waste

through a licensed hazardous waste management company.

Important Note: Under no circumstances should DGAT1 inhibitors or their solutions be

disposed of down the drain or in regular trash. Their potential aquatic toxicity necessitates

professional handling and disposal to prevent environmental contamination[1].

Visualizing the Disposal Workflow
To aid in understanding the decision-making process for the proper disposal of DGAT1

inhibitors, the following workflow diagram has been created.
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Caption: Workflow for the proper disposal of DGAT1 inhibitors.

By adhering to these procedures, researchers can ensure a safe laboratory environment and

contribute to the responsible management of chemical waste, building trust in their commitment

to safety and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DGAT-1 inhibitor 2|942999-61-3|MSDS [dcchemicals.com]

2. DGAT-1 inhibitor | CAS:701232-20-4 | Diacylglycerol acyltransferase (DGAT1) inhibitor |
High Purity | Manufacturer BioCrick [biocrick.com]

3. DGAT-1 Inhibitor, A 922500 - CAS 959122-11-3 - Calbiochem | 252801
[merckmillipore.com]

4. DGAT-1 Inhibitor, A 922500 [sigmaaldrich.com]

5. caymanchem.com [caymanchem.com]

6. PF 04620110 | Diacylglycerol O-Acyltransferase | Tocris Bioscience [tocris.com]

7. apexbt.com [apexbt.com]

8. usbio.net [usbio.net]

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Diacylglycerol
Acyltransferase-1 (DGAT1) Inhibitors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11938759#diacylglycerol-acyltransferase-inhibitor-1-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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